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Compound Name: Flutriafol
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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the triazole fungicide flutriafol's performance

under various climatic conditions, supported by available experimental data. Flutriafol is a

broad-spectrum systemic fungicide widely used to control a variety of fungal diseases in crops

such as cereals, fruits, and vegetables.[1] Its efficacy, like that of many fungicides, can be

significantly influenced by environmental factors such as temperature, humidity, and rainfall.

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis
Flutriafol's mode of action is the inhibition of sterol biosynthesis in fungi.[2] Specifically, it

targets the cytochrome P450 enzyme 14α-demethylase, which is essential for the conversion

of lanosterol to ergosterol. Ergosterol is a vital component of fungal cell membranes, and its

disruption leads to impaired fungal growth and reproduction.[1][3]

Acetyl-CoA Mevalonate Pathway Squalene Lanosterol 14α-demethylase (CYP51)catalyzes Ergosterol Fungal Cell Membrane Integrity

Flutriafol

produces

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1253107?utm_src=pdf-interest
https://www.benchchem.com/product/b1253107?utm_src=pdf-body
https://www.benchchem.com/product/b1253107?utm_src=pdf-body
https://www.researchgate.net/publication/392191650_Effect_of_Humidity_on_Pest_and_Disease_Incidence_in_Crops
https://www.benchchem.com/product/b1253107?utm_src=pdf-body
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20220343304
https://www.researchgate.net/publication/392191650_Effect_of_Humidity_on_Pest_and_Disease_Incidence_in_Crops
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2FCollection%2FH113-3-31E.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Inhibition of the ergosterol biosynthesis pathway by flutriafol.

Performance Under Different Climatic Conditions
The performance of flutriafol can be influenced by several climatic variables. The following

sections and tables summarize the available data on its efficacy under different temperature,

humidity, and rainfall conditions.

Temperature
Temperature can affect both the growth rate of the target fungus and the activity of the

fungicide. While specific quantitative data for flutriafol's efficacy across a range of

temperatures is limited in publicly available literature, some general principles and findings for

triazole fungicides can be considered. For instance, a study on the triazole fungicide

tebuconazole showed that its efficacy against Fusarium species was influenced by

temperature, with the fungicide being generally effective across a range of 20-35°C. However,

at sub-lethal doses and temperatures below 35°C, there was an induction of genes related to

mycotoxin production, highlighting the complex interaction between temperature, fungicide

concentration, and fungal response.

Table 1: Flutriafol Performance Under Different Temperature Conditions (Qualitative and

Comparative Data)
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Climatic Condition Crop/Disease Observation Reference

Mild Winter Wheat/Stripe Rust

Wet conditions and

mild winter weather

made early control of

stripe rust difficult,

suggesting that while

flutriafol is effective,

extreme disease

pressure influenced

by favorable

temperatures can be

challenging.

[4]

High Temperature General

High temperatures

can lead to the

decomposition of

flutriafol, reducing its

efficacy. The ideal

storage temperature is

between 0-30°C.

[5]

Low Temperature General

Low temperatures can

increase the activity

and efficacy of

flutriafol. However, at

temperatures below

0°C, crystallization

may occur.

[5]

Humidity
High humidity generally favors the development and spread of many fungal diseases.[6] The

impact of humidity on flutriafol's performance is therefore twofold: it can increase disease

pressure, and it can affect the fungicide's persistence and absorption.

Table 2: Flutriafol Performance Under Different Humidity Conditions (Qualitative Data)
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Climatic Condition Crop/Disease Observation Reference

High Humidity General

A more humid

environment is more

likely to negatively

affect the storage

characteristics and

flow rates of flutriafol-

treated fertilizer.

[7]

High Humidity General

High humidity is a

crucial factor in the

emergence and

development of many

fungal diseases, thus

increasing the need

for effective fungicide

application.[6]

Low Humidity General

Low relative humidity

can lead to the

formation of a porous

film of the fungicide on

plant and soil

surfaces, potentially

reducing its activity.

[5]

Rainfall
Rainfall can impact the efficacy of foliar-applied fungicides through wash-off. The "rainfastness"

of a fungicide, its ability to resist being washed off by rain, is a critical factor in its field

performance.

A study on the dissipation of flutriafol on grapes in a field in Egypt found that its half-life was

3.25 days in berries and 1.95 days in leaves. The faster dissipation in leaves was attributed to

their larger surface area and higher exposure to environmental factors, including rain. While

this study did not directly measure disease control, it provides an indication of the persistence

of flutriafol under field conditions that include rainfall.
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Table 3: Flutriafol Performance in Relation to Rainfall (Quantitative and Qualitative Data)

Climatic Condition Crop/Disease Observation Reference

Rainfall Grapes/General

The half-life of

flutriafol was 1.95

days on leaves, with

rainfall contributing to

the wash-off of

residues.

Moist vs. Dry

Conditions
Wheat/Stripe Rust

The residual activity of

flutriafol is assumed to

be 8 to 12 weeks,

depending on whether

growing conditions are

moist or dry. In drier,

shorter seasonal

conditions, flutriafol

may provide longer

protection.

[4]

Simulated Rainfall
Soybean/Asian

Soybean Rust

In a study on a

fungicide mixture,

rainfall simulation after

application negatively

impacted disease

control, especially

when applied at night

under dew conditions.

An application at

14:00h with high

temperature and low

humidity showed

reduced residual

control.

[8]
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Direct comparative studies of flutriafol with other fungicides under varied climatic conditions

are not abundant in the available literature. However, some studies provide insights into its

relative performance.

In a field trial for the control of stripe rust in winter wheat, a single application of flutriafol was

effective in reducing disease severity for up to 16 days. However, by 25 days after application,

rust severity in flutriafol-treated plots had increased to 40%, indicating a shorter period of

efficacy compared to some other fungicides in the trial under the specific environmental

conditions of that study.

Another study on pea powdery mildew compared the efficacy of several fungicides, including

the triazole hexaconazole, under open and protected conditions. Hexaconazole provided the

best disease control in both environments, suggesting that triazoles can be effective under

different microclimates.

Table 4: Comparative Performance of Flutriafol and Other Fungicides
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Fungicide(s) Crop/Disease
Climatic/Envir
onmental
Condition

Key Finding Reference

Flutriafol,

Tebuconazole,

Prochloraz, etc.

Winter

Wheat/Stripe

Rust

Field conditions

(specific climatic

data not

provided)

Flutriafol's

efficacy in

controlling stripe

rust was less

persistent (up to

16 days)

compared to

some other

fungicides like

Absolute and

Sparta under the

trial conditions.

[9]

Hexaconazole

(triazole),

Carbendazim,

etc.

Pea/Powdery

Mildew

Open vs.

Protected

(polyhouse)

conditions

Hexaconazole

provided the

highest disease

control under

both conditions,

indicating the

robustness of

triazoles across

different

microclimates.

Flutriafol,

Difenoconazole,

Tebuconazole,

etc.

Watermelon/Gu

mmy Stem Blight
Field conditions

In isolates highly

resistant to

tebuconazole,

flutriafol's

performance in

reducing disease

severity was not

significantly

different from

mancozeb alone.

[10]
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Experimental Protocols
Detailed experimental protocols are crucial for the accurate assessment of fungicide efficacy.

The following is a generalized workflow for evaluating the performance of a fungicide like

flutriafol under different climatic conditions, based on standard practices.[2][3][11][12]
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Start: Define Objectives
(e.g., Flutriafol efficacy vs. temperature)

Experimental Design
- Randomized Complete Block

- Factorial (e.g., Fungicide x Temperature)

Setup Controlled Environment
- Growth chambers/Greenhouse

- Set Temperature/Humidity/Rainfall regimes

Plant Preparation
- Select susceptible host plant
- Grow to appropriate stage

Pathogen Inoculation
- Prepare standardized inoculum

- Inoculate plants

Fungicide Application
- Apply Flutriafol at specified rates

- Include untreated and positive controls

Incubation
- Maintain plants under defined climatic conditions

Disease Assessment
- Rate disease severity/incidence

- Collect data at multiple time points

Data Analysis
- ANOVA, regression analysis

- Calculate % disease control, AUDPC

End: Conclude on Performance

Click to download full resolution via product page

Caption: A generalized workflow for evaluating fungicide efficacy.
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Key Methodological Considerations:
Experimental Unit: Greenhouse pots or field plots. For field trials, plots should be of a

sufficient size to minimize edge effects and allow for accurate application and assessment.

Replication: A minimum of 3-4 replications for each treatment is recommended to ensure

statistical validity.

Treatments:

Untreated, inoculated control (to assess disease pressure).

Flutriafol at various application rates.

Alternative fungicide(s) for comparison.

Untreated, non-inoculated control (to assess plant health in the absence of disease).

Climatic Control:

Temperature and Humidity: Utilize controlled environment growth chambers or

greenhouses where temperature and relative humidity can be precisely maintained and

varied according to the experimental design.

Rainfall Simulation: Use a rainfall simulator to apply a known amount and intensity of

water at specific intervals after fungicide application to assess rainfastness.

Inoculation: Apply a standardized concentration of fungal spores to ensure uniform disease

pressure across all experimental units.

Disease Assessment:

Visually assess disease severity as a percentage of leaf area affected or using a

standardized rating scale.

Measure disease incidence as the percentage of infected plants or plant parts.
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Calculate the Area Under the Disease Progress Curve (AUDPC) to integrate disease

severity over time.

Data Analysis: Use appropriate statistical methods, such as Analysis of Variance (ANOVA),

to determine significant differences between treatments.

Conclusion
The performance of flutriafol is intrinsically linked to climatic conditions. While it is a potent

inhibitor of a broad range of fungal pathogens, its efficacy can be moderated by temperature,

humidity, and rainfall. High disease pressure resulting from optimal climatic conditions for the

pathogen may require higher application rates or more frequent applications. Conversely, under

dry conditions, the residual activity of flutriafol may be extended. The rainfastness of flutriafol
is a key consideration for its use in regions with frequent rainfall.

Further research with detailed, quantitative assessments of flutriafol's performance under a

wider range of controlled and field climatic conditions would be highly beneficial for optimizing

its use in integrated disease management programs and for developing predictive models of its

efficacy.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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